Cas no 128276-49-3 (Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate)

• Product Name: Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate
• CAS No: 128276-49-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD03645366
• CID: 133733
• Update Time: 2025-05-23

Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 4,6-dimethoxy-, ethyl ester
• 4,6-Dimethoxypyrimidine-2-carboxylic acid ethyl ester
• ethyl 4,6-dimethoxy-2-pyrimidinecarboxylate
• Ethyl 4,6-dimethoxypyrimidine-2-carboxylate
• 2-ethoxycarbonyl-4,6-dimethoxypyrimidine
• ethyl-4,6-dimethoxypyrimidin-2-carboxylate
• Methyl 4-Methoxy-6-(MethoxyMethyl)pyriMidine-2-carboxylate
• Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate

• MDL： MFCD03645366
• Inchi： 1S/C9H12N2O4/c1-4-15-9(12)8-10-6(13-2)5-7(11-8)14-3/h5H,4H2,1-3H3
• InChI Key： ODMOQVSDVCHMLF-UHFFFAOYSA-N
• SMILES： O(C(C1N=C(C=C(N=1)OC)OC)=O)CC

Computed Properties

• Exact Mass: 212.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 70.54000
• LogP: 0.67050

Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate

Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate: A Comprehensive Overview

Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate, with the CAS number 128276-49-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their unique chemical properties and potential applications in various industries. The structure of Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate consists of a pyrimidine ring substituted with methoxy groups at positions 4 and 6, and an ethyl ester group at position 2. These substituents contribute to its stability and reactivity, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. The presence of methoxy groups in Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate enhances its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as an anti-inflammatory agent, where the compound has shown significant activity in reducing inflammation in preclinical models. Additionally, the ethyl ester group at position 2 facilitates further chemical modifications, enabling the synthesis of more complex molecules with enhanced therapeutic properties.

In the realm of materials science, Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate has been investigated for its role in the development of advanced materials such as polymers and composites. The compound's ability to form stable bonds with other molecules makes it a valuable precursor for synthesizing high-performance materials. Recent advancements in polymer chemistry have demonstrated the use of this compound in creating biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

The synthesis of Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate involves a multi-step process that typically begins with the preparation of pyrimidine derivatives followed by substitution reactions to introduce the methoxy and ethyl ester groups. These reactions are optimized to ensure high yield and purity, which are critical for both research and industrial purposes. The compound's synthesis has been further refined through green chemistry approaches, reducing environmental impact while maintaining product quality.

From an environmental perspective, Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate has been studied for its biodegradability and toxicity profiles. Research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in environmentally friendly products. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4,6-Dimethoxypyrimidine-2-Carboxylate (CAS No: 128276-49-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.